Cas no 2229281-60-9 (3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile
• CAS No: 2229281-60-9
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 5808645
• PubChem ID: 165743746
• Update Time: 2025-08-05

3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile
• EN300-1996811
• 2229281-60-9

• Inchi： 1S/C8H10ClN3O/c1-2-12-5-11-8(9)7(12)6(13)3-4-10/h5-6,13H,2-3H2,1H3
• InChI Key： DSRFYQGGPXYULM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CC#N)O)N(C=N1)CC

Computed Properties

• Exact Mass: 199.0512396g/mol
• Monoisotopic Mass: 199.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.8Ų

Additional information on 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile

3-(4-Chloro-1-Ethyl-1H-Imidazol-5-Yl)-3-Hydroxypropanenitrile: A Comprehensive Overview

The compound with CAS No. 2229281-60-9, commonly referred to as 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile comprises an imidazole ring, a nitrile group, and a hydroxyl group, all arranged in a specific spatial configuration that contributes to its bioactivity. The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, is a common structural motif in many biologically active compounds. The presence of the chlorine atom at the 4-position of the imidazole ring introduces electronic effects that can influence the compound's reactivity and binding affinity to target proteins.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including nucleophilic substitution and cyclization reactions. These methods have improved the scalability and cost-effectiveness of producing 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile, making it more accessible for research and development purposes.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain enzymes and receptors, suggesting its potential as a lead compound for drug development. For instance, studies have demonstrated its ability to modulate signaling pathways involved in inflammation and oxidative stress, which are key contributors to various pathological conditions such as neurodegenerative diseases and cardiovascular disorders.

The hydroxynitrile group in the molecule plays a crucial role in its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Research has shown that this group enhances the compound's solubility and bioavailability, which are critical factors for its efficacy as a therapeutic agent. Furthermore, the ethyl substituent on the imidazole ring contributes to the molecule's lipophilicity, allowing it to cross cellular membranes more effectively.

Recent computational studies using molecular docking and dynamics simulations have provided deeper insights into the binding interactions of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile with target proteins. These studies have revealed key residues responsible for ligand binding and highlighted potential areas for optimization to improve potency and selectivity.

In conclusion, CAS No. 2229281-60-, or 3-(4-chloro-1-Ethyl-H-imidazol-Yl)-hydroxypropanenitrile, represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative treatments for various diseases.